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Introduction
The c-Jun N-terminal kinase (JNK) signaling pathway is a critical mediator in various cellular

processes, including inflammation, apoptosis, and cell proliferation.[1][2] Its dysregulation has

been implicated in numerous diseases, making it a significant target for therapeutic

intervention. SP600125 is a potent and selective inhibitor of JNK-1, -2, and -3, acting as a

reversible ATP-competitive inhibitor.[2][3] These application notes provide a detailed protocol

for the administration of SP600125 in mouse models, based on established preclinical studies.
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Model
Administration
Route

Dosage Outcome Reference

Lipopolysacchari

de (LPS)-

induced

inflammation

Intravenous (i.v.) 15 or 30 mg/kg

Significantly

inhibited TNF-α

serum levels.

[4][5]

Lipopolysacchari

de (LPS)-

induced

inflammation

Oral (per os) 30 mg/kg

Dose-

dependently

blocked TNF-α

expression.

[4][5]

JIMT-1 xenograft

tumors
Not specified 30 mg/kg

Time to tumor

size of 600 mm³

was significantly

longer compared

to placebo.

[6]

MPTP model of

Parkinson's

disease

Not specified Not specified

Protected

dopaminergic

neurons from

apoptosis and

partly restored

dopamine levels.

[1]

H1N1 influenza A

virus infection
Not specified Not specified

Reduced

pulmonary

inflammatory

response, lung

injury, and viral

load, and

increased

survival rate.

[7]

Table 2: Administration Protocols for SP600125 in Mice
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Administration
Route

Vehicle Dosage
Dosing
Schedule

Reference

Intraperitoneal

(i.p.)

45% (w/v) 2-

hydroxypropyl-β-

cyclodextrin in

water

16 mg/kg/day

Once a day for

14 consecutive

days.

[8]

Intravenous (i.v.) Not specified 15 or 30 mg/kg

15 minutes

before LPS

injection.

[4][5]

Oral (per os) Not specified 30 mg/kg

30 minutes

before LPS

injection.

[4][5]

Subcutaneous

(s.c.)
Not specified 15 mg/kg

At 0, 12, 24, and

36 hours.
[5][9]

Experimental Protocols
Protocol 1: Intraperitoneal Administration of SP600125
for a 14-Day Study
This protocol is based on a study investigating the in vivo effects of SP600125 on Notch

signaling in the mouse brain.[8]

Materials:

SP600125

2-hydroxypropyl-β-cyclodextrin

Sterile water for injection

Sterile 1 ml syringes with 27-gauge needles

70% ethanol
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Animal balance

Procedure:

Preparation of Vehicle: Prepare a 45% (w/v) solution of 2-hydroxypropyl-β-cyclodextrin in

sterile water. Ensure it is fully dissolved.

Preparation of SP600125 Solution: Dissolve SP600125 in the vehicle to a final concentration

that allows for the administration of 16 mg/kg in a volume of 250 µl per mouse. The

maximum reported solubility is 1.92 mg/ml.[8]

Animal Handling: Acclimatize mice for at least one week before the experiment. Weigh each

mouse accurately before each injection to calculate the precise dose.

Administration:

Gently restrain the mouse.

Disinfect the injection site on the lower abdomen with 70% ethanol.

Administer 250 µl of the SP600125 solution or vehicle control via intraperitoneal injection

once daily.

Monitoring: Monitor the mice daily for any signs of toxicity or adverse effects.

Study Duration: Continue the daily injections for 14 consecutive days.[8]

Endpoint Analysis: At the end of the treatment period, tissues can be collected for further

analysis, such as immunoblotting to assess the levels of phosphorylated JNK (p-JNK).[8]

Visualization
JNK Signaling Pathway Inhibition by SP600125
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Caption: Inhibition of the JNK signaling pathway by SP600125.

Experimental Workflow for In Vivo Administration of
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Caption: General experimental workflow for in vivo studies with SP600125.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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